1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea

• Molecular Formula: C8H15N3O3
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 2-(azetidin-3-yloxy)-N-(methylcarbamoyl)propanamide
• InChI: InChI=1S/C8H15N3O3/c1-5(14-6-3-10-4-6)7(12)11-8(13)9-2/h5-6,10H,3-4H2,1-2H3,(H2,9,11,12,13)
• InChI Key: PGSWOBRCTLDASB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(=O)NC)OC1CNC1

Description

1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea is a synthetic organic compound characterized by a 3-methylurea core linked to a propanoyl group substituted with an azetidin-3-yloxy moiety.

Preparation Methods

The synthesis of 1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea typically involves the reaction of azetidine derivatives with appropriate reagents under controlled conditions. One common synthetic route includes the reaction of azetidine-3-ol with 3-methylisocyanate in the presence of a base to form the desired product . The reaction conditions often involve moderate temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods often include the use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) and recrystallization .

Chemical Reactions Analysis

1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The azetidine ring can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: It is used in the production of specialty chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea involves its interaction with specific molecular targets and pathways. The azetidine ring is known to interact with enzymes and receptors, potentially inhibiting their activity or modulating their function . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea with three analogous 3-methylurea derivatives (–7) and contrasts its features against unrelated angiotensin-converting enzyme (ACE) inhibitors ().

Structural and Physicochemical Properties

Table 1: Structural Comparison of 3-Methylurea Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Physical Properties
1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea (Target)	C9H15N3O3*	213.24*	Azetidinyloxy, propanoyl, 3-methylurea	Not reported
1-(4-Isopropylphenyl)-3-methylurea	C11H16N2O	192.26	Isopropylphenyl, 3-methylurea	Melting point: 140–143°C
1-{2-[4-(1-Aminoethyl)-2-methoxyphenoxy]propanoyl}-3-methylurea	C14H21N3O4	295.33	Phenoxy, propanoyl, aminoethyl, methoxy	Not reported
1-{2-[(2-Cyanoethyl)(methyl)amino]propanoyl}-3-methylurea	C9H16N4O2	212.25	Cyanoethyl, methylamino, propanoyl	Not reported

*Calculated based on structural analysis.

Key Observations:

• Azetidine vs. Phenyl/Cyano Groups: The target compound’s azetidinyloxy group distinguishes it from analogs with aromatic (e.g., isopropylphenyl in ) or polar aliphatic (e.g., cyanoethyl in ) substituents. Azetidine’s compact, rigid structure may enhance solubility compared to bulky aromatic groups but reduce lipid permeability.
• Molecular Weight: The target compound (213.24 g/mol) is lighter than the phenoxy-substituted analog (295.33 g/mol), suggesting better bioavailability.

Functional Group Analysis and Implications

• Its oxygen linkage may improve water solubility relative to purely hydrocarbon substituents .
• Propanoyl Linker: Shared with ACE inhibitors like perindopril and enalapril , the propanoyl group serves as a flexible spacer. However, unlike ACE inhibitors, the target compound lacks the carboxylate or ethoxycarbonyl groups critical for zinc-binding in ACE inhibition.
• 3-Methylurea Core: The methyl substitution on urea reduces hydrogen-bond donor capacity compared to unsubstituted urea, possibly altering target selectivity.

Research Findings and Computational Insights

• Docking Studies : Tools like AutoDock4 () could model the target compound’s interactions with biological targets. For instance, the azetidine’s rigidity might favor entropic gains in binding compared to flexible side chains in analogs .
• Thermal Stability : The absence of melting point data for the target compound limits direct comparison, but the isopropylphenyl analog’s high melting point (140–143°C) suggests stronger crystalline packing than the target’s likely amorphous state.

Biological Activity

1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article examines its biological activity, focusing on its antimicrobial, antiviral, and anticancer properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of 1-[2-(Azetidin-3-yloxy)propanoyl]-3-methylurea is $C_7H_{13}N_3O_3$ with a molecular weight of 187.20 g/mol. It features a urea functional group, which is known for its biological activity. The compound's structure allows for various interactions with biological targets, influencing its pharmacological profile.

Antimicrobial Activity

Research has shown that azetidinone derivatives exhibit significant antimicrobial properties. For instance, a study demonstrated that related azetidin-2-ones displayed potent activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus anthracis, as well as fungi like Candida albicans . The structure-activity relationship (SAR) indicates that modifications to the azetidine ring can enhance antimicrobial potency.

Table 1: Antimicrobial Activity of Azetidinone Derivatives

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
1	Staphylococcus aureus	8 µg/mL
2	Bacillus anthracis	16 µg/mL
3	Candida albicans	32 µg/mL

Antiviral Activity

The antiviral potential of azetidinone derivatives has also been explored. A recent study reported that certain azetidin-2-one compounds exhibited moderate inhibitory activity against viruses such as influenza A (H1N1) and human coronavirus (229E). For example, one derivative showed an effective concentration (EC50) of 12 µM against H1N1 . This suggests that the azetidine moiety may play a crucial role in viral inhibition.

Table 2: Antiviral Activity of Azetidinone Derivatives

Compound	Virus	EC50 (µM)
A	Influenza A (H1N1)	12
B	Human Coronavirus (229E)	45

Anticancer Activity

The anticancer properties of azetidinone derivatives have been investigated in various studies. Some compounds have shown promising results in inhibiting the proliferation of cancer cell lines such as breast and prostate cancer cells. Notably, one study indicated that a specific azetidinone derivative induced apoptosis in solid tumor cell lines with IC50 values ranging from 14.5 to 97.9 µM .

Table 3: Anticancer Activity of Azetidinone Derivatives

Compound	Cancer Cell Line	IC50 (µM)
C	Breast Cancer	20
D	Prostate Cancer	30

The mechanism by which these compounds exert their biological effects often involves interaction with specific molecular targets, including enzymes and receptors. For instance, the urea group can engage in hydrogen bonding and hydrophobic interactions with target proteins, influencing their activity and stability.

Case Studies

• Antimicrobial Efficacy : A study conducted on a series of synthesized azetidinones revealed significant antimicrobial activity against resistant strains of bacteria. The results highlighted the importance of structural modifications in enhancing efficacy .
• Antiviral Screening : In vitro evaluations demonstrated that certain derivatives could effectively inhibit viral replication, suggesting potential therapeutic applications in treating viral infections .
• Cancer Cell Line Studies : Research into the cytotoxic effects of azetidinone derivatives on various cancer cell lines provided insights into their potential use as anticancer agents, particularly in combination therapies .